Cas no 12227-47-3 (Vat Red F3B)

Vat Red F3B structure
Vat Red F3B structure
Product Name:Vat Red F3B
CAS No:12227-47-3
MF:C30H16N4O5
MW:512.471846580505
CID:48864
PubChem ID:104246
Update Time:2025-04-18

Vat Red F3B Chemical and Physical Properties

Names and Identifiers

    • Vat Red F3B
    • Vat red 31
    • 2,2'-(1,3,4-Oxadiazole-2,5-diyl)bis(1-aminoanthracene-9,10-dione)
    • 9FJ97553YY
    • 1-amino-2-[5-(1-amino-9,10-dioxoanthracen-2-yl)-1,3,4-oxadiazol-2-yl]anthracene-9,10-dione
    • SCHEMBL11792528
    • 12227-47-3
    • AKOS003620469
    • C.I.VatRed31
    • NS00032535
    • EINECS 258-029-1
    • C.I.Vat Red 31
    • Anthraquinone, 2,2'-(1,3,4-oxadiazole-2,5-diyl)bis[1-amino-
    • 52591-25-0
    • H11042
    • 2,2'-(1,3,4-Oxadiazole-2,5-diyl)bis[1-amino-9,10-anthracenedione]
    • 9,10-Anthracenedione, 2,2'-(1,3,4-oxadiazole-2,5-diyl)bis[1-amino-
    • DTXSID6068771
    • 9,10-Anthracenedione, 2,2'-(1,3,4-oxadiazole-2,5-diyl)bis(1-amino-
    • 2,2'-(1,3,4-Oxadiazole-2,5-diyl)bis(1-aminoanthraquinone)
    • 2,2'-(1,3,4-OXADIAZOLE-2,5-DIYL)BIS[1-AMINOANTHRAQUINONE]
    • Inchi: 1S/C30H16N4O5/c31-23-19(11-9-17-21(23)27(37)15-7-3-1-5-13(15)25(17)35)29-33-34-30(39-29)20-12-10-18-22(24(20)32)28(38)16-8-4-2-6-14(16)26(18)36/h1-12H,31-32H2
    • InChI Key: HFLBGLHPZPFPAU-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C3C(C4C=CC=CC=4C(C3=C2N)=O)=O)=NN=C1C1=CC=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O

Computed Properties

  • Exact Mass: 512.11200
  • Monoisotopic Mass: 512.11207
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 2
  • Complexity: 970
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.538
  • Boiling Point: 873.1 °C at 760 mmHg
  • Flash Point: 873.1 °C at 760 mmHg
  • Refractive Index: 1.761
  • PSA: 159.24000
  • LogP: 5.28120
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